N-Methylation vs Des-Methyl Analog
The target compound differs from its closest analog, 2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1), by the presence of an N-methyl group on the acetamide nitrogen . In the broader class of N-(1-benzylpiperidin-4-yl)acetamides, N-methylation of the amide nitrogen has been shown to influence receptor binding by restricting rotational freedom and altering hydrogen-bonding capacity, with structurally analogous arylacetamide pairs exhibiting selectivity shifts of >10-fold between N-methyl and N-H variants [1]. Although direct head-to-head binding data for the target compound versus its des-methyl analog are not publicly available, the SAR precedent from closely related series supports that N-methylation is a critical determinant of pharmacological profile [1].
| Evidence Dimension | N-Methyl substitution effect on amide conformation and hydrogen-bond donor capacity |
|---|---|
| Target Compound Data | N-methyl tertiary amide; no amide N-H hydrogen bond donor (C₁₅H₂₃N₃O, MW 261.36) |
| Comparator Or Baseline | 2-Amino-N-(1-benzyl-piperidin-4-yl)-acetamide (CAS 226249-36-1): secondary amide with N-H donor (C₁₄H₂₁N₃O, MW 247.34) |
| Quantified Difference | Molecular weight increase of 14.02 Da (+5.7%); loss of one hydrogen bond donor; increased lipophilicity (predicted ΔlogP ≈ +0.5 based on N-methylation of acetamide) |
| Conditions | Physicochemical property comparison based on structural analysis; no direct comparative binding assay available |
Why This Matters
The presence or absence of an amide N-H donor can dramatically alter target engagement profiles, making the N-methyl compound functionally non-interchangeable with its des-methyl analog in sigma receptor and other target-based assays.
- [1] Huang Y, Hammond PS, Wu L, Mach RH. Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. J Med Chem. 2001;44(25):4404-4415. View Source
